2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide

• IUPAC Name: 2-N,3-N-bis(4-methylphenyl)butane-2,3-diimine;dibromonickel
• InChI: InChI=1S/C18H20N2.2BrH.Ni/c1-13-5-9-17(10-6-13)19-15(3)16(4)20-18-11-7-14(2)8-12-18;;;/h5-12H,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: YZIHLYMESPQDHK-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC=C(C=C1)N=C(C)C(=NC2=CC=C(C=C2)C)C.[Ni](Br)Br
• Molecular Formula: C18H20Br2N2Ni
• DSSTOX Substance ID: DTXSID501333899
• Molecular Weight: 482.9 g/mol
• CAS RN: 189179-91-7

Description

2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide, also known as NMB-NiBr2, is a novel organometallic complex that has been studied for its potential applications in scientific research. This compound is composed of a nickel(II) ion coordinated to two N-4-methylphenyl iminobutane ligands and two bromide anions. NMB-NiBr2 has been studied for its ability to catalyze various organic transformations, such as the Heck reaction, as well as its potential as a bioactive agent.

Scientific Research Applications

2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide has been studied for its potential applications in scientific research. It has been shown to be a highly effective catalyst for the Heck reaction, a process used to synthesize organic compounds. 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide has also been studied for its potential as a bioactive agent, as it has been shown to bind to DNA and inhibit the activity of certain enzymes. In addition, 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide has been studied for its potential use in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide is not yet fully understood. However, it is believed that the nickel(II) ion binds to the N-4-methylphenyl iminobutane ligands and the bromide anions, forming a stable complex. This complex is then able to interact with DNA and other molecules, resulting in the inhibition of enzyme activity or the formation of polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide are not yet fully understood. However, it has been shown to bind to DNA and inhibit the activity of certain enzymes, suggesting that it may be able to affect biological processes. In addition, 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide has been studied for its potential use in the synthesis of polymers, which could be used to create materials with specific properties.

Advantages and Limitations for Lab Experiments

2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide has several advantages for laboratory experiments. It is relatively easy to synthesize, and the reaction yields a high yield of the desired product. In addition, the product can be purified through a series of recrystallization and filtration steps. However, 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide also has some limitations. The mechanism of action is not yet fully understood, and the biochemical and physiological effects are still being studied.

Future Directions

The future directions for 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide are numerous. Further research is needed to better understand the mechanism of action and the biochemical and physiological effects of the compound. In addition, further studies are needed to explore the potential use of 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide in the synthesis of polymers and other materials. Finally, further research is needed to explore the potential use of 2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide as a bioactive agent and its potential applications in medicine and other fields.

Synthesis Methods

2,3-Bis[(N-4-methylphenyl)imino]butane-nickel(II)-dibromide has been synthesized through a variety of methods. The most common method is a reaction between nickel(II) chloride hexahydrate and N-4-methylphenyl iminobutane in an aqueous solution of bromide anions. This reaction takes place at room temperature and yields the desired product in high yield. The product can then be purified through a series of recrystallization and filtration steps.